Cas no 18242-38-1 (1-Bromo-2-methyl-3,5-dinitrobenzene)

1-Bromo-2-methyl-3,5-dinitrobenzene is a halogenated aromatic compound featuring both bromo and nitro functional groups, making it a versatile intermediate in organic synthesis. Its electron-deficient aromatic ring structure is particularly useful in nucleophilic substitution reactions, facilitating the introduction of additional substituents. The presence of nitro groups enhances reactivity in reduction and coupling reactions, while the bromo group serves as a leaving group for further functionalization. This compound is valued in pharmaceutical and agrochemical research for its role in constructing complex molecular frameworks. Its crystalline form ensures consistent purity, and it is typically handled under controlled conditions due to its stability and predictable reactivity profile.
1-Bromo-2-methyl-3,5-dinitrobenzene structure
18242-38-1 structure
Product Name:1-Bromo-2-methyl-3,5-dinitrobenzene
CAS No:18242-38-1
MF:C7H5BrN2O4
MW:261.029600858688
MDL:MFCD01463297
CID:122855
PubChem ID:1712622
Update Time:2025-06-07

1-Bromo-2-methyl-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-methyl-3,5-dinitrobenzene
    • Benzene,1-bromo-2-methyl-3,5-dinitro-
    • 2-Brom-4,6-dinitro-toluol
    • 2-bromo-4,6-dinitrotoluene
    • 2-Bromo-4,6-dinitrotoluol
    • 3-bromo-2-methyl-1,5-dinitrobenzene
    • 6-Brom-2,4-dinitro-toluol
    • 6-bromo-2,4-dinitrotoluene
    • SCHEMBL11404209
    • 1-bromo-2-methyl-3,5-dinitro-benzene
    • 18242-38-1
    • AKOS015891579
    • CS-0205342
    • AE-562/12222069
    • Benzene, 1-bromo-2-methyl-3,5-dinitro-
    • BS-21802
    • DTXSID60364852
    • MFCD01463297
    • A812697
    • MDL： MFCD01463297
    • Inchi： 1S/C7H5BrN2O4/c1-4-6(8)2-5(9(11)12)3-7(4)10(13)14/h2-3H,1H3
    • InChI Key： VPCDPLZDNORAKR-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.94300
  • Monoisotopic Mass: 259.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.6A^2

Experimental Properties

  • Density: 1.793
  • Boiling Point: 331.2 °C at 760 mmHg
  • Flash Point: 154.1 °C
  • PSA: 91.64000
  • LogP: 3.62030

1-Bromo-2-methyl-3,5-dinitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-2-methyl-3,5-dinitrobenzene Pricemore >>

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1-Bromo-2-methyl-3,5-dinitrobenzene, 95%; .
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eNovation Chemicals LLC
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abcr
AB456844-250mg
1-Bromo-2-methyl-3,5-dinitrobenzene, 95%; .
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1-Bromo-2-methyl-3,5-dinitrobenzene Production Method

Production Method 1

18242-38-1 18242-38-1
96-90-2 96-90-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ,  Chlorine Catalysts: Bromine ,  Water
Reference
Electrophilic aromatic substitution. Part 35. Chlorination of 1,3-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, and 2,4-dinitrotoluene with nitric acid and hydrogen chloride or chlorine in sulfuric acid or oleum
Melhuish, Martin W.; Moodie, Roy B., Journal of the Chemical Society, 1989, (1989), 667-73

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